Cas no 875318-77-7 (Ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate
• CAS No: 875318-77-7
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 4817343
• Update Time: 2025-06-13

Ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate
• Ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate

• Inchi： 1S/C12H18N4O2/c1-2-18-11(17)9-7-14-12(15-8-9)16-5-3-10(13)4-6-16/h7-8,10H,2-6,13H2,1H3
• InChI Key： CMLAYCQDPHDXRP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(=NC=1)N1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.5
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate (CAS No. 875318-77-7)

Ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate (CAS No. 875318-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their role in drug discovery and development. The presence of both aminopiperidine and pyrimidine moieties makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the fields of oncology and neurology.

In recent years, the demand for high-purity pharmaceutical intermediates like Ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate has surged, driven by advancements in targeted therapy and precision medicine. Researchers are increasingly exploring its potential as a building block for kinase inhibitors, which are pivotal in treating cancers and autoimmune diseases. The compound's CAS No. 875318-77-7 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance in the life sciences sector.

One of the key reasons for the compound's popularity is its structural adaptability. The ethyl carboxylate group enhances solubility, while the 4-aminopiperidine fragment contributes to binding affinity with biological targets. This dual functionality aligns with current trends in drug design, where researchers prioritize molecules with balanced pharmacokinetic properties. Additionally, the compound's synthetic versatility allows for modifications to optimize efficacy and reduce side effects—a critical consideration in modern pharmaceutical R&D.

The compound's applications extend beyond traditional medicine. With the rise of AI-driven drug discovery, computational models often highlight pyrimidine-based scaffolds like Ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate as promising candidates for virtual screening. This intersection of chemistry and artificial intelligence has opened new avenues for accelerating the identification of novel therapeutics. Searches for terms such as "pyrimidine derivatives in drug discovery" and "CAS 875318-77-7 applications" have spiked, underscoring the compound's interdisciplinary appeal.

Quality control and analytical validation are paramount when working with CAS No. 875318-77-7. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, meeting stringent regulatory standards. The compound's stability under various conditions is also a focal point, particularly for researchers investigating its long-term storage and formulation requirements. These factors contribute to its prominence in GMP-compliant synthesis workflows.

In conclusion, Ethyl 2-(4-aminopiperidin-1-yl)pyrimidine-5-carboxylate (CAS No. 875318-77-7) represents a critical asset in contemporary chemical and pharmaceutical research. Its multifaceted applications, from kinase inhibitor development to computational drug design, position it at the forefront of innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of therapeutic advancements.